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Compound of Interest

Compound Name: Benzoximate

cat. No.: B8774726

Proper disposal of benzoximate, an obsolete acaricide, is critical for ensuring laboratory safety
and environmental protection. Due to its hazardous nature, including potential harm to aquatic
life, specific procedures must be followed to manage waste containing this chemical.[1][2]
Adherence to local, regional, and national regulations is paramount for the disposal of
benzoximate and its containers.[3]

Immediate Safety and Handling

Before handling benzoximate, it is essential to be familiar with its hazards and the necessary
safety precautions. The chemical is harmful if swallowed, inhaled, or comes into contact with
skin, and it can cause serious eye irritation.[3][4]

Personal Protective Equipment (PPE):

e Gloves: Wear chemical-resistant gloves.

e Protective Clothing: Use appropriate lab coats or aprons.

o Eye/Face Protection: Safety glasses or goggles are mandatory.[3]

o Respiratory Protection: Work in a well-ventilated area. If exposure limits may be exceeded,
use a NIOSH/MSHA approved respirator.[3][4]

First Aid Measures:
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 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical attention.[3][4]

» Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water.[3][4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present. Consult a physician.[3][4]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[3]

Chemical and Safety Data

The following table summarizes key quantitative data for benzoximate.

Property Value Citations
Chemical Name Benzoximate [51617]
CAS Number 29104-30-1 [1131[5][7]
Molecular Formula C1sH18CINOs [B15171[8]
Molecular Weight 363.79 g/mol [31[5]1[8]

H302: Harmful if
swallowedH312: Harmful in
contact with skinH319: Causes
GHS Hazard Statements serious eye irritationH332: [11[3]
Harmful if inhaledH412:
Harmful to aquatic life with

long lasting effects

Disposal and Decontamination Protocols

Disposal of benzoximate and associated waste must be handled by licensed professionals
and in accordance with hazardous waste regulations.
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Protocol for Unused or Surplus Benzoximate

Surplus and non-recyclable benzoximate solutions should be offered to a licensed disposal
company.[3] The preferred method of disposal is through incineration in a chemical incinerator
equipped with an afterburner and scrubber.[3] Under no circumstances should benzoximate
be allowed to enter drains or waterways.[3]

Protocol for Contaminated Materials

Any materials that have come into contact with benzoximate, such as personal protective
equipment, lab supplies, and spill cleanup materials, should be treated as hazardous waste.
These items must be collected in a designated, sealed container and disposed of through a
licensed hazardous waste management facility.[3][9]

Experimental Protocol: Triple Rinsing for Empty
Containers

Empty containers are classified as hazardous waste and must be properly decontaminated
before disposal or recycling.[10] The triple-rinse method is a standard procedure for this
purpose.

Methodology:

« Initial Drain: Empty the contents of the benzoximate container into the designated waste or
spray tank. Allow the container to drain for an additional 30 seconds after the flow has been
reduced to drops.[10]

 First Rinse: Fill the container to 20-25% of its capacity with a suitable solvent (e.g., water, as
appropriate). Securely replace the cap.[10]

 Agitation: Vigorously shake, roll, or invert the container for at least 30 seconds to ensure the
rinsing agent contacts all interior surfaces.[10]

e Rinsate Collection: Pour the rinsate (the rinse water) into a designated hazardous waste
container. Allow the container to drain for another 30 seconds.[10]

» Repeat: Repeat the rinsing and collection steps (2 through 4) two more times.[10]
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o Final Preparation: After the third rinse, allow the container to dry completely with the cap off.
The decontaminated container can now be managed for disposal or recycling according to
local guidelines, which may include programs like drumMUSTER for eligible containers.[10]

Spill Management Procedures

In the event of a spill, immediate and proper action is required to prevent exposure and
environmental contamination.

e Evacuate and Secure: Evacuate non-essential personnel from the spill area. Remove all
sources of ignition, as benzoximate solutions may be flammable.[3]

» Ventilate: Ensure the area is well-ventilated.[3]

o Containment: Wearing appropriate PPE, prevent the further spread of the spill. Do not allow
the chemical to enter drains.[3]

o Cleanup: For liquid spills, contain the spillage and then collect it using an electrically
protected vacuum cleaner or by wet-brushing. For solid spills, carefully sweep or scoop the
material.[3]

» Disposal: Place all collected spill material and contaminated absorbents into a sealed,
labeled container for disposal as hazardous waste through a licensed company.[3][9]

o Decontaminate: Clean the spill area thoroughly. Wash hands and any exposed skin with
soap and water after the cleanup is complete.[9]

Benzoximate Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of
benzoximate waste.
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Caption: Logical workflow for the safe segregation and disposal of benzoximate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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